Cas no 314035-95-5 (3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid)

• Product Name: 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid
• CAS No: 314035-95-5
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 4672603
• PubChem ID: 2843633
• Update Time: 2025-06-08

3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid Chemical and Physical Properties

Names and Identifiers

• 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-[3,2,1-jk]carbazol-3-yl)propionic acid
• CBMicro_019328
• Oprea1_311299
• Oprea1_664349
• MLS001211920
• HMS1611B01
• HMS2849P14
• SMR000513807
• ST077716
• 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino[3,2,1-jk]carbazol-3-yl)-propionic acid
• 3-(8-methyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid
• CHEMBL1448682
• 314035-95-5
• BIM-0019329.P001
• AKOS021994567
• NCGC00674470-01
• AKOS000560696
• EU-0040927
• 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-[3,2
• CS-0327908
• CCG-7384
• 3-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)propanoic acid
• 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid

• Inchi： 1S/C18H22N2O2/c1-12-5-6-15-14(11-12)13-3-2-4-16-18(13)20(15)10-9-19(16)8-7-17(21)22/h5-6,11,16H,2-4,7-10H2,1H3,(H,21,22)
• InChI Key： PLWCFMWYVHEBMD-UHFFFAOYSA-N
• SMILES： OC(CCN1CCN2C3C=CC(C)=CC=3C3CCCC1C2=3)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: -0.1

3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid

3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid: A Comprehensive Overview

3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid (CAS No. 314035-95-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid is notable for its intricate framework. It consists of a propionic acid moiety attached to a substituted hexahydro-pyrazino-carbazole ring system. The presence of the methyl group at the 8-position of the pyrazino-carbazole ring adds to the compound's complexity and potentially influences its biological activity. The hexahydro-pyrazino-carbazole ring system itself is a derivative of carbazole and pyrazine rings fused together in a specific manner.

The synthesis of 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of a suitable carbazole derivative with a pyrazine-containing reagent followed by reduction and functionalization steps to introduce the propionic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid has shown promising results in various assays. Studies have indicated that it possesses potent anti-inflammatory properties due to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, it has demonstrated potential as an antitumor agent by interfering with cell signaling pathways that are crucial for cancer cell survival and proliferation.

Recent research has also explored the neuroprotective effects of 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,1-jkcarbazol-3-yl)propionicacid. Preclinical studies have shown that it can protect neurons from oxidative stress and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential for treating neurological disorders.

The pharmacokinetic properties of 3-(8-Methyl-1,2,3a,4,5,6-hexahydro-pyrazino-3,2,-jkcarbazol-3-yl)propionicacid have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This makes it a promising candidate for further development as a therapeutic agent.

In conclusion, 3-(8-Methyl-1，2，3a，4，5，6-hexahydro-pyrazino-3，2，1-jkcarbazol - 3 - yl) propionic acid (CAS No. 3140 0 - 95 - 5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic applications, 3 - (8 - Methyl - 1 , 2 , 3a , 4 , 5 , 6 - hexahydro - pyrazino - 3 , 2 , 1 - jkcarbazol - 3 - yl ) propionic acid is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical sciences.